Cas no 18346-06-0 (7H-Purine,7-(phenylmethyl)-)

• Product Name: 7H-Purine,7-(phenylmethyl)-
• CAS No: 18346-06-0
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 225282
• PubChem ID: 234879
• Update Time: 2025-04-19

7H-Purine,7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine,7-(phenylmethyl)-
• 7-benzylpurine
• 7-Benzyl-7H-purin
• 7-benzyl-7h-purine
• AC1L5T5T
• AC1Q4WQG
• AR-1H3181
• CTK4D8491
• NSC35650
• SureCN325140
• 18346-06-0
• NSC-35650
• 7-benzyl purine
• NSC 35650
• SCHEMBL325140
• DTXSID60284107
• AB-323/11462468

• Inchi： 1S/C12H10N4/c1-2-4-10(5-3-1)7-16-9-15-12-11(16)6-13-8-14-12/h1-6,8-9H,7H2
• InChI Key： KKUVNLTZHSEFQY-UHFFFAOYSA-N
• SMILES： N1(C=NC2C1=CN=CN=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 410.8°C at 760 mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.692
• PSA: 43.6
• LogP: 1.87460